Cas no 2248257-87-4 (2-amino-3-(thiophen-3-yl)propanoic acid hydrochloride)

• Product Name: 2-amino-3-(thiophen-3-yl)propanoic acid hydrochloride
• CAS No: 2248257-87-4
• MF: C₇H₁₀ClNO₂S
• MW: 207.677799701691
• CID: 5462271
• Update Time: 2025-07-21

2-amino-3-(thiophen-3-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(thiophen-3-yl)propanoic acid hydrochloride

• Inchi： 1S/C7H9NO2S.ClH/c8-6(7(9)10)3-5-1-2-11-4-5;/h1-2,4,6H,3,8H2,(H,9,10);1H
• InChI Key： VWVKLOOCZNQENR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N)CC1C=CSC=1.[H]Cl

Additional information on 2-amino-3-(thiophen-3-yl)propanoic acid hydrochloride

Comprehensive Overview of 2-amino-3-(thiophen-3-yl)propanoic acid hydrochloride (CAS No. 2248257-87-4)

2-amino-3-(thiophen-3-yl)propanoic acid hydrochloride (CAS No. 2248257-87-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a thiophene-based amino acid derivative, is structurally characterized by a thiophene ring attached to a propanoic acid backbone, with an amino group and hydrochloride salt. Its unique molecular architecture makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The growing interest in 2-amino-3-(thiophen-3-yl)propanoic acid hydrochloride is driven by its potential applications in medicinal chemistry and peptide synthesis. Researchers are exploring its role as a building block for novel therapeutics, especially in targeting neurological and metabolic disorders. The thiophene moiety is known for its electron-rich properties, which enhance binding affinity to biological targets, making this compound a promising candidate for drug design.

In recent years, the demand for custom amino acid derivatives like 2-amino-3-(thiophen-3-yl)propanoic acid hydrochloride has surged, fueled by advancements in high-throughput screening and combinatorial chemistry. This compound is often searched alongside terms such as "thiophene amino acid applications", "CAS 2248257-87-4 uses", and "amino acid derivatives in drug discovery", reflecting its relevance in cutting-edge research. Its solubility in water and organic solvents further broadens its utility in bioconjugation and proteomics studies.

From a synthetic perspective, 2-amino-3-(thiophen-3-yl)propanoic acid hydrochloride is typically prepared through multi-step organic synthesis, involving the introduction of the thiophene group to a protected amino acid precursor, followed by deprotection and salt formation. The compound's purity and stability are critical for its application in GMP-compliant processes, ensuring consistency in preclinical and clinical studies.

The versatility of 2-amino-3-(thiophen-3-yl)propanoic acid hydrochloride extends to its use in peptide mimetics and small molecule inhibitors. Its structural features allow for modifications that can fine-tune pharmacokinetic properties, such as bioavailability and metabolic stability. This aligns with the current trend in personalized medicine, where tailored molecular designs are essential for addressing complex diseases.

In summary, 2-amino-3-(thiophen-3-yl)propanoic acid hydrochloride (CAS No. 2248257-87-4) represents a pivotal compound in modern chemical biology and pharmaceutical innovation. Its integration into research pipelines underscores the importance of specialty chemicals in advancing therapeutic breakthroughs. As the scientific community continues to explore its potential, this compound is poised to play a key role in the next generation of bioactive molecules.